Cas no 1806965-98-9 (2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine)
2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine
-
- Inchi: 1S/C7H6ClF3N2/c8-6-3(9)1-4(7(10)11)13-5(6)2-12/h1,7H,2,12H2
- InChI Key: GLKXFLVUONGODC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C(F)F)N=C1CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 1.1
- Topological Polar Surface Area: 38.9
2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029050822-250mg |
2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine |
1806965-98-9 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029050822-500mg |
2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine |
1806965-98-9 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029050822-1g |
2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine |
1806965-98-9 | 97% | 1g |
$3,158.80 | 2022-03-31 |
2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine
Professional Introduction to 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine (CAS No. 1806965-98-9)
2-(Aminomethyl)-3-chloro-6-(
The molecular structure of 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of an aminomethyl side chain provides a nucleophilic site for further chemical modifications, while the combination of chloro, difluoromethyl, and fluoro substituents enhances its interaction with biological targets. These structural elements make it a valuable intermediate in the synthesis of more complex molecules.
In recent years, there has been a growing interest in the development of novel pyridine derivatives for their potential therapeutic benefits. Pyridine-based compounds are widely recognized for their role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The specific arrangement of substituents in 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine positions it as a promising candidate for further exploration in these areas.
One of the most compelling aspects of this compound is its versatility in chemical synthesis. The aminomethyl group can be easily modified through various reactions such as coupling, condensation, and polymerization, allowing for the creation of diverse molecular architectures. Additionally, the halogenated substituents can participate in cross-coupling reactions, enabling the introduction of additional functional groups and enhancing the compound's utility in drug development.
The pharmacological properties of 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine have been the subject of extensive research. Studies have indicated that this compound exhibits notable interactions with biological targets, suggesting its potential as an active pharmaceutical ingredient (API). The combination of electronic and steric effects arising from its substituents may contribute to its binding affinity and selectivity towards specific receptors or enzymes.
Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling techniques have been employed to predict how 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding mode and have guided the design of more effective derivatives.
The synthesis of 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for pharmaceutical applications. The involvement of skilled chemists and state-of-the-art equipment has been instrumental in optimizing these synthetic routes.
In conclusion, 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the creation of novel therapeutic agents.
1806965-98-9 (2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-4-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)